Cas no 102259-73-4 (Quinoline,1,2,3,4-tetrahydro-1,6-dimethyl-, hydrochloride (1:1))

Quinoline,1,2,3,4-tetrahydro-1,6-dimethyl-, hydrochloride (1:1) structure
102259-73-4 structure
Product Name:Quinoline,1,2,3,4-tetrahydro-1,6-dimethyl-, hydrochloride (1:1)
CAS No:102259-73-4
MF:C11H16ClN
MW:197.704442024231
CID:200821
PubChem ID:24193967
Update Time:2025-04-19

Quinoline,1,2,3,4-tetrahydro-1,6-dimethyl-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

    • Quinoline,1,2,3,4-tetrahydro-1,6-dimethyl-, hydrochloride (1:1)
    • Quinoline,1,2,3,4-tetrahydro-1,6-dimethyl-, hydrochloride (9CI)
    • 1,6-dimethyl-3,4-dihydro-2H-quinoline,hydrochloride
    • NSC-162301
    • Quinoline, 1,2,3,4-tetrahydro-1,6-dimethyl-, hydrochloride
    • Quinoline, 1,6-dimethyl-1,2,3,4-tetrahydro-, hydrochloride
    • NSC162301
    • DTXSID90144841
    • 1,6-Dimethyl-1,2,3,4-tetrahydroquinoline, hydrochloride
    • 102259-73-4
    • Inchi: 1S/C11H15N.ClH/c1-9-5-6-11-10(8-9)4-3-7-12(11)2;/h5-6,8H,3-4,7H2,1-2H3;1H
    • InChI Key: CRLMRFADHLNGCO-UHFFFAOYSA-N
    • SMILES: Cl.N1(C)C2C=CC(C)=CC=2CCC1

Computed Properties

  • Exact Mass: 197.097127g/mol
  • Monoisotopic Mass: 197.097127g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 155
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 197.7g/mol
  • Topological Polar Surface Area: 3.2Ų

Experimental Properties

  • PSA: 3.24000
  • LogP: 3.24440
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